Cas no 1443338-40-6 (3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde)

3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde structure

1443338-40-6 structure

Product Name:3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde

CAS No:1443338-40-6

MF:C₁₂H₁₄FNOS

MW:239.309065341949

MDL:MFCD19442933

CID:5180189

Update Time:2026-03-05

3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde
- MDL： MFCD19442933
- Inchi： 1S/C12H14FNOS/c13-12-7-10(9-15)1-2-11(12)8-14-3-5-16-6-4-14/h1-2,7,9H,3-6,8H2
- InChI Key： PDIUCRHJPCXUTF-UHFFFAOYSA-N
- SMILES： C(=O)C1=CC=C(CN2CCSCC2)C(F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3

3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde Security Information

Storage Condition：(BD512092)

3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM505057-1g	3-Fluoro-4-(thiomorpholinomethyl)benzaldehyde	1443338-40-6	97%	1g	$***	2023-03-31
abcr	AB428027-1 g	3-Fluoro-4-[(4-thiomorpholino)methyl]benzaldehyde	1443338-40-6		1g	€594.40	2023-04-23
abcr	AB428027-5 g	3-Fluoro-4-[(4-thiomorpholino)methyl]benzaldehyde	1443338-40-6		5g	€1,373.40	2023-04-23
abcr	AB428027-1g	3-Fluoro-4-[(4-thiomorpholino)methyl]benzaldehyde; .	1443338-40-6		1g	€1621.70	2025-02-21
abcr	AB428027-5g	3-Fluoro-4-[(4-thiomorpholino)methyl]benzaldehyde	1443338-40-6		5g	€1373.40	2023-09-04
Ambeed	A933825-5g	3-Fluoro-4-(thiomorpholinomethyl)benzaldehyde	1443338-40-6	97%	5g	$1700.0	2025-03-05

3-fluoro-4-(thiomorpholin-4-ylmethyl)benzaldehyde Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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